Cas no 79578-39-5 (Betamethasone 9,11-Epoxide 17-Propionate)

• Product Name: Betamethasone 9,11-Epoxide 17-Propionate
• CAS No: 79578-39-5
• MF: C₂₅H₃₂O₆
• MW: 428.517988204956
• CID: 1058568
• PubChem ID: 22821922
• Update Time: 2024-03-05

Betamethasone 9,11-Epoxide 17-Propionate Chemical and Physical Properties

Names and Identifiers

• Betamethasone 9,11-Epoxide 17-Propionate
• BETAMETHASONE 9,11-EPOXIDE 17-PROPIONATE,WHITE SOLID
• 9,11-Epoxy-9H-cyclopenta[a]phenanthrene, pregna-1,4-diene-3,20-dione deriv. (ZCI)
• 79578-39-5
• UNII-0C7YPX71FQ
• DTXSID70628432
• 9beta,11beta-epoxy-16beta-methyl-pregna-1,4-diene-17,21-diol-3,20-dione 17-propionate
• PREGNA-1,4-DIENE-3,20-DIONE, 9,11-EPOXY-21-HYDROXY-16-METHYL-17-(1-OXOPROPOXY)-, (9.BETA.,11.BETA.,16.BETA.)-
• BECLOMETHASONE DIPROPIONATE IMPURITY U [EP IMPURITY]
• Q27236606
• 9,11.BETA.-EPOXY-21-HYDROXY-16.BETA.-METHYL-3,20-DIOXO-9.BETA.-PREGNA-1,4-DIEN-17-YL PROPANOATE
• (9beta,11beta,16beta)-21-Hydroxy-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-17-yl propanoate
• [(1S,2S,10S,11S,13S,14R,15S,17S)-14-(2-hydroxyacetyl)-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl] propanoate
• 9,11beta-Epoxy-21-hydroxy-16beta-methyl-3,20-dioxo-9beta-pregna-1,4-dien-17-yl propanoate
• NBIYYIHMUGARAL-QYIVYLGBSA-N
• 0C7YPX71FQ
• Beclomethasone dipropionate impurity U
• SCHEMBL10909053
• Pregna-1,4-diene-3,20-dione, 9,11-epoxy-21-hydroxy-16-methyl-17-(1-oxopropoxy)-, (9beta,11beta,16beta)-

• Inchi： 1S/C25H32O6/c1-5-21(29)31-24(19(28)13-26)14(2)10-18-17-7-6-15-11-16(27)8-9-22(15,3)25(17)20(30-25)12-23(18,24)4/h8-9,11,14,17-18,20,26H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,20-,22-,23-,24-,25+/m0/s1
• InChI Key： NBIYYIHMUGARAL-QYIVYLGBSA-N
• SMILES： C[C@]12C=CC(=O)C=C1CC[C@H]1[C@@H]3C[C@H](C)[C@@](C(=O)CO)(OC(=O)CC)[C@]3(C[C@H]3[C@@]21O3)C

Computed Properties

• Exact Mass: 428.22000
• Monoisotopic Mass: 428.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 934
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Melting Point: 87-89°C
• Boiling Point: NA
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 93.20000
• LogP: 2.92500

Betamethasone 9,11-Epoxide 17-Propionate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters